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Compound of Interest

Compound Name: Heptacosane, 14-bromo-

Cat. No.: B15460390

Disclaimer: This document provides guidance on the proper disposal of Heptacosane, 14-
bromo-. It is intended for use by trained professionals in a laboratory setting. Always consult
your institution's specific safety protocols and the Safety Data Sheet (SDS) for the most
accurate and up-to-date information. In the absence of a specific SDS for Heptacosane, 14-
bromo-, this guidance is based on the properties of similar long-chain bromoalkanes.

Proper disposal of halogenated hydrocarbons such as Heptacosane, 14-bromo- is crucial to
ensure laboratory safety and environmental protection. Brominated organic compounds should
never be disposed of down the drain or in regular trash.[1] They must be segregated as
halogenated organic waste and handled by a licensed hazardous waste disposal service.[1][2]

Key Safety and Handling Information

When handling Heptacosane, 14-bromo-, appropriate Personal Protective Equipment (PPE) is
essential. This includes, at a minimum, a lab coat, chemical-resistant gloves (such as nitrile
rubber), and chemical splash goggles.[3] All handling of this compound, especially when
generating dust or aerosols, should be conducted in a certified laboratory chemical fume hood
to prevent inhalation.[3]

Quantitative Data for Analogous Long-Chain
Bromoalkanes

Since specific data for Heptacosane, 14-bromo- is not readily available, the following table
summarizes the properties of similar long-chain bromoalkanes, 1-Bromodecane and 1-
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Bromododecane, to provide an indication of the expected physical and chemical
characteristics.

Property 1-Bromodecane 1-Bromododecane

CAS Number 112-29-8 143-15-7

Molecular Formula C10H21Br C12H25Br

Appearance Light yellow liquid Clear liquid

Odor Odorless Odorless

Melting Point -29.6 °C/-21.3 °F -11--9°C/12.2-15.8°F

Boiling Point 238°C1460.4°F @ 760 134 - 135°C/273.2- 275 °F
mmHg

Flash Point 94 °C/201.2 °F 110 °C/ 230 °F

Specific Gravity 1.060 1.030

Source: Fisher Scientific SDS for 1-Bromodecane and 1-Bromododecane.[4][5]

Experimental Protocol: Laboratory Disposal of
Heptacosane, 14-bromo-

This protocol outlines the step-by-step procedure for the safe disposal of Heptacosane, 14-
bromo- from a laboratory setting.

1. Waste ldentification and Segregation:

 |dentify Heptacosane, 14-bromo- waste, including pure compound, contaminated labware
(e.g., weighing boats, spatulas), and contaminated consumables (e.g., gloves, absorbent
pads).

» Designate this waste as "Halogenated Organic Waste."[1] Do not mix with non-halogenated
organic waste, aqueous waste, or general laboratory trash.

2. Waste Collection:
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Obtain a designated hazardous waste container that is compatible with halogenated organic
compounds. The container must be in good condition, leak-proof, and have a secure, tight-
fitting lid.

For solid waste such as Heptacosane, 14-bromo- powder or contaminated solids, use a
clearly labeled, sealable bag or a wide-mouthed solid waste container.

If dealing with a solution of Heptacosane, 14-bromo- in a solvent, collect it in a designated
"Halogenated Organic Liquid Waste" container.

. Labeling of Waste Container:

As soon as the first particle of waste is added, affix a "Hazardous Waste" label to the
container.

Clearly write the full chemical name: "Heptacosane, 14-bromo-". Avoid using abbreviations
or chemical formulas.

List all components and their approximate percentages if it is a mixed waste stream.
Indicate the hazards associated with the waste (e.g., "Toxic," "Irritant”).

. Storage of Waste Container:
Store the waste container in a designated satellite accumulation area within the laboratory.
The container must be kept closed at all times, except when adding waste.

Ensure the storage area is well-ventilated, such as within a fume hood or a ventilated
cabinet.

Store away from incompatible materials like strong oxidizing agents and bases.[4][5]
. Request for Waste Pickup:

When the waste container is nearly full (do not overfill) or when the experiment is complete,
arrange for a waste pickup through your institution's Environmental Health and Safety (EHS)
department.
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» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve an online form or a direct call to the EHS office.

6. Decontamination of Work Area:

» After handling and disposing of the waste, decontaminate the work area (e.g., benchtop,
fume hood sash) with an appropriate cleaning agent.

e Dispose of any cleaning materials (e.g., wipes, absorbent pads) as "Halogenated Organic
Waste."

Disposal Workflow for Heptacosane, 14-bromo-

The following diagram illustrates the logical workflow for the proper disposal of Heptacosane,

14-bromo-.
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Start: Generation of
Heptacosane, 14-bromo- Waste

l

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate as
'Halogenated Organic Waste'

3. Collect in Designated,
Compatible Container

4. Label Container with
Full Chemical Name & Hazards

5. Store in a Secure,
Ventilated Satellite Area

6. Request Waste Pickup
from EHS

End: Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for Heptacosane, 14-bromo-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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